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Cat. No.: B8282987

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Chimassorb® 2020, a high-
molecular-weight hindered amine light stabilizer (HALS), for optimal ultraviolet (UV) protection
in various polymeric materials. This document outlines recommended loading concentrations, a
detailed protocol for determining the ideal concentration for a specific application, and the
underlying mechanism of action.

Introduction to Chimassorb® 2020

Chimassorb® 2020 is a high-performance light stabilizer belonging to the hindered amine
class.[1][2][3][4] It is designed to protect polymers from degradation caused by exposure to UV
radiation, thereby extending the service life of materials.[5][6] Its high molecular weight and
oligomeric structure ensure low volatility, excellent polymer compatibility, and high resistance to
extraction, making it suitable for a wide range of applications.[2][3][5] Chimassorb® 2020 is
particularly effective in polyolefins such as polypropylene (PP) and polyethylene (PE), as well
as in olefin copolymers (e.g., EVA), polyamides, polyurethanes, and flexible/rigid PVC.[1][2][4]

Mechanism of UV Stabilization

Chimassorb® 2020, like other HALS, functions by scavenging free radicals generated within
the polymer upon exposure to UV light. This mechanism, known as the Denisov Cycle, is a
regenerative process where the HALS is not consumed, allowing for long-term protection. The

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8282987?utm_src=pdf-interest
https://www.specialchem.com/polymer-additives/product/basf-chimassorb-2020
https://www.santplas.com/uploads/soft/20230825/1-230R510050T95.pdf
https://www.ulprospector.com/additives/pt/datasheet/406989/chimassorb-2020
https://plastics-rubber.basf.com/asiapacific/en/plastic_additives/products/light-stabilizers/chimassorb/2020
https://plastics-rubber.basf.com/global/en/plastic_additives/products/finder
https://plastics-rubber.basf.com/asiapacific/en/plastic_additives/products/light-stabilizers
https://www.santplas.com/uploads/soft/20230825/1-230R510050T95.pdf
https://www.ulprospector.com/additives/pt/datasheet/406989/chimassorb-2020
https://plastics-rubber.basf.com/global/en/plastic_additives/products/finder
https://www.specialchem.com/polymer-additives/product/basf-chimassorb-2020
https://www.santplas.com/uploads/soft/20230825/1-230R510050T95.pdf
https://plastics-rubber.basf.com/asiapacific/en/plastic_additives/products/light-stabilizers/chimassorb/2020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

cycle involves the HALS being oxidized to a stable nitroxyl radical, which then traps polymer
alkyl and peroxy radicals, preventing the propagation of degradation reactions.
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Caption: The Denisov Cycle of HALS UV stabilization.

Recommended Loading Concentrations

The optimal concentration of Chimassorb® 2020 depends on the polymer type, the thickness of
the material, the presence of other additives (e.g., pigments, fillers), and the expected level of
UV exposure. The following table summarizes the manufacturer's recommended starting

concentrations for various applications.
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Recommended
Application Polymer(s) Concentration (% Notes
wiw)
Higher concentrations
) for fine denier fibers
Fibers Polypropylene (PP) 0.1-14 )
and high UV exposure
applications.
Polypropylene (PP),
Tapes High-Density 0.1-0.8
Polyethylene (HDPE)
For unpigmented or
lightly pigmented
. _ PP, HDPE, LDPE, gntly pigmented
Thick Sections 0.05-1.0 articles, co-addition of
LLDPE _
a UV absorber is
recommended.
Low-Density
Polyethylene (LDPE), -
i ] Co-addition of a UV
Linear Low-Density ]
absorber is
. Polyethylene
Films 0.1-1.0 recommended for
(LLDPE), Ethylene-
_ enhanced
Vinyl Acetate (EVA),
performance.
Ethylene-Butyl
Acrylate (EBA)
_ A broad range
) PP, PE, and their )
General Polyolefins 0.05-1.4 covering most

copolymers

applications.[1]

Note: These are starting recommendations. Empirical testing is crucial to determine the optimal

loading level for specific performance requirements.

Experimental Protocol: Determining Optimal
Loading Concentration

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.specialchem.com/polymer-additives/product/basf-chimassorb-2020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This protocol provides a framework for evaluating the performance of different concentrations
of Chimassorb® 2020 in a given polymer system.

Objective

To determine the most effective loading concentration of Chimassorb® 2020 for providing UV
stability to a specific polymer, based on the retention of key physical and/or chemical properties
after accelerated weathering.

Materials and Equipment
e Polymer resin (e.g., PP, PE)

e Chimassorb® 2020
o Co-additives (e.g., antioxidants, processing stabilizers, pigments, as required)
e Twin-screw extruder or internal mixer

 Injection molding machine or compression press to produce test specimens (e.g., plaques,
films)

o Accelerated weathering chamber (Xenon arc or fluorescent UV)
e Spectrocolorimeter

e Tensile tester

e FTIR spectrometer (optional)

e Scanning Electron Microscope (SEM) (optional)

Experimental Workflow
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Caption: Workflow for optimizing Chimassorb® 2020 concentration.
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Procedure

o Formulation: Prepare a series of formulations. Include a control sample with no
Chimassorb® 2020 and at least 3-4 samples with varying concentrations of Chimassorb®
2020 within the recommended range (e.g., 0.1%, 0.3%, 0.5%, 1.0% w/w). Keep the
concentrations of the base polymer and any other additives constant across all formulations.

o Compounding: Melt-blend each formulation using a twin-screw extruder or an internal mixer
to ensure homogeneous dispersion of Chimassorb® 2020 within the polymer matrix.

e Specimen Preparation: Produce standardized test specimens from the compounded
materials. For mechanical testing, dumbbell-shaped bars are common. For color and surface
analysis, flat plaques are suitable.

« Initial Characterization (Time = 0): Before UV exposure, characterize the initial properties of
the specimens from each formulation.

o Color Measurement: Use a spectrocolorimeter to measure the initial color coordinates
(e.g., CIE Lab*).

o Mechanical Properties: Conduct tensile tests to determine the initial tensile strength,
elongation at break, and tensile modulus.

o Chemical Analysis (Optional): Obtain an initial FTIR spectrum to serve as a baseline.

o Accelerated Weathering: Place the specimens in an accelerated weathering chamber. A
common standard for this is ASTM G155 (Standard Practice for Operating Xenon Arc Light
Apparatus for Exposure of Non-Metallic Materials). The exposure cycle (light/dark periods,
temperature, humidity, and water spray) should be chosen to simulate the intended end-use
environment.

o Periodic Evaluation: At predetermined intervals (e.g., 250, 500, 1000, 2000 hours), remove a
set of specimens from the weathering chamber for analysis.

o Visual Inspection: Note any visible changes such as cracking, chalking, or crazing.
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o Color Change (AE): Measure the color coordinates and calculate the total color change
(AE) relative to the unexposed samples.

o Retention of Mechanical Properties: Perform tensile tests and calculate the percentage of
retained tensile strength and elongation at break.

o Carbonyl Index (Optional): Using FTIR, monitor the growth of the carbonyl peak (around
1715 cm~1), which is an indicator of oxidative degradation.

o Surface Morphology (Optional): Use SEM to examine changes in the surface morphology
of the samples.

o Data Analysis: Plot the change in properties (e.g., AE*, % retention of elongation) as a
function of exposure time for each concentration of Chimassorb® 2020.

Interpretation of Results

The optimal loading concentration of Chimassorb® 2020 is the one that provides the desired
level of property retention over the target service life with the most cost-effective use of the
additive. A significant improvement in performance should be observed when comparing the
stabilized samples to the control. The performance difference between various concentrations
will indicate the dose-response relationship, helping to identify a point of diminishing returns
where increasing the concentration further provides minimal additional benefit.

Safety and Handling

Chimassorb® 2020 requires no special safety measures beyond the standard precautions for
handling chemicals. It is advisable to avoid dust formation and sources of ignition. For detailed
information, please refer to the product's Safety Data Sheet (SDS).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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